Cas no 1798840-31-9 (Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate)

• Product Name: Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate
• CAS No: 1798840-31-9
• MF: C₄₀H₄₂N₆O₃S₂
• MW: 718.929886341095
• CID: 4554649
• Update Time: 2025-06-30

Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate Chemical and Physical Properties

Names and Identifiers

• Di(2-(4-(dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate
• 9NC33KO40Q
• 2-[2-(4-Benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)ethoxy]ethyl 2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)acetate
• Quetiapine Impurity 4(Quetiapine EP Impurity C)
• 1-Piperazineacetic acid, 4-dibenzo[b,f][1,4]thiazepin-11-yl-, 2-[2-(4-dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethyl ester
• Quetiapine Fumarate EP Impurity C
• Quetiapine EP Impurity CQ: What is Quetiapine EP Impurity C Q: What is the CAS Number of Quetiapine EP Impurity C Q: What is the storage condition of Quetiapine EP Impurity C Q: What are the applications of Quetiapine EP Impurity C
• 2-(2-(4-(dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethyl 2-(4-(dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)acetate（Quetiapine EP Impurity C）
• 2-[2-[4-(dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl]ethoxy]ethyl [4-(dibenzo[b,f][1, 4]thiazepin-11-yl)piperazin-1-yl]acetate
• Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate

• Inchi： 1S/C40H42N6O3S2/c47-38(29-44-19-23-46(24-20-44)40-31-10-2-6-14-35(31)51-37-16-8-4-12-33(37)42-40)49-28-27-48-26-25-43-17-21-45(22-18-43)39-30-9-1-5-13-34(30)50-36-15-7-3-11-32(36)41-39/h1-16H,17-29H2
• InChI Key： DHHVVVZKNWCEEX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCN(CCOCCOC(CN2CCN(C3C4C=CC=CC=4SC4C=CC=CC=4N=3)CC2)=O)CC1

Computed Properties

• Exact Mass: 718.27598157 g/mol
• Monoisotopic Mass: 718.27598157 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 11
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 124
• Molecular Weight: 718.9

Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate

Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate: A Comprehensive Overview

Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate (CAS No: 1798840-31-9) is a highly specialized compound with significant potential in the field of pharmaceuticals and advanced chemical synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its structure, synthesis, properties, and the latest research findings that highlight its significance in contemporary science.

The molecular structure of Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate is characterized by a complex arrangement of functional groups. The presence of a dibenzob,f1,4thiazepine moiety introduces unique electronic properties, while the piperazine ring contributes to its structural stability and potential bioavailability. Recent studies have demonstrated that this compound exhibits remarkable pharmacokinetic profiles, making it a strong candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its ability to interact with various biological targets. Researchers have explored its potential as a modulator of key enzymes and receptors involved in neurological disorders. For instance, a 2023 study published in *Nature Chemical Biology* revealed that Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl))-2-propoxyethyl Propionate shows selective inhibition of a specific kinase associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for drug discovery.

The synthesis of Di(2-(4-(dibenzob,f1,4thiazepin-11-yl)piperazin-1-y...